2-(4-chloro-2-methylphenoxy)-N-[3-chloro-4-(1-pyrrolidinyl)phenyl]acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(3-chloro-4-pyrrolidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C19H20Cl2N2O2/c1-13-10-14(20)4-7-18(13)25-12-19(24)22-15-5-6-17(16(21)11-15)23-8-2-3-9-23/h4-7,10-11H,2-3,8-9,12H2,1H3,(H,22,24)
• InChI Key: IUDAOFBRJNKCCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC(=C(C=C2)N3CCCC3)Cl
• Molecular Formula: C19H20Cl2N2O2
• Molecular Weight: 379.3 g/mol

Description

2-(4-chloro-2-methylphenoxy)-N-[3-chloro-4-(1-pyrrolidinyl)phenyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as "compound X" and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of compound X involves the inhibition of specific receptors such as the epidermal growth factor receptor (EGFR) and the tyrosine kinase receptor (TKR). By inhibiting these receptors, compound X can prevent the growth and proliferation of cancer cells. In neuroscience, compound X can modulate the activity of specific neurotransmitters such as dopamine and serotonin, which are involved in the pathogenesis of neurodegenerative diseases. In immunology, compound X can modulate the activity of specific immune cells such as T cells and B cells, which are involved in the pathogenesis of autoimmune diseases.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects. In cancer research, compound X can induce apoptosis (programmed cell death) of cancer cells, inhibit angiogenesis (formation of new blood vessels), and prevent metastasis (spread of cancer cells to other parts of the body). In neuroscience, compound X can improve cognitive function, prevent neuroinflammation, and protect neurons from oxidative stress. In immunology, compound X can modulate the production of cytokines (proteins that regulate the immune response), prevent the activation of specific immune cells, and promote the differentiation of regulatory T cells.

Advantages and Limitations for Lab Experiments

The advantages of using compound X in lab experiments include its high potency, selectivity, and specificity. Compound X can selectively target specific receptors and pathways, which makes it a useful tool for studying various biological processes. The limitations of using compound X in lab experiments include its potential toxicity, low solubility, and high cost. Compound X can be toxic to cells at high concentrations, which can limit its use in certain experiments. The low solubility of compound X can also limit its use in certain assays. Finally, the high cost of compound X can limit its availability for research purposes.

Future Directions

There are several future directions for the study of compound X. In cancer research, future studies can focus on the development of new analogs of compound X with improved potency and selectivity. In neuroscience, future studies can focus on the potential application of compound X in treating other neurodegenerative diseases such as Huntington's disease and amyotrophic lateral sclerosis. In immunology, future studies can focus on the potential application of compound X in treating other autoimmune diseases such as type 1 diabetes and lupus. Finally, future studies can also focus on the development of new methods for synthesizing compound X with higher yields and purity.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields such as cancer research, neuroscience, and immunology. In cancer research, compound X has shown promising results in inhibiting the growth of cancer cells by targeting specific receptors. In neuroscience, compound X has been studied for its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In immunology, compound X has been studied for its potential application in treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.